Cas no 328547-12-2 (Methyl 2-bromo-5-fluoro-3-nitrobenzoate)

• Product Name: Methyl 2-bromo-5-fluoro-3-nitrobenzoate
• CAS No: 328547-12-2
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• MDL: MFCD12172980
• CID: 2154193
• PubChem ID: 20577071
• Update Time: 2025-09-24

Methyl 2-bromo-5-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-5-fluoro-3-nitrobenzoate
• ALJLYDZKUSJQBO-UHFFFAOYSA-N
• SY224265
• 2-bromo-5-fluoro-3-nitro-benzoic acid methyl ester
• Benzoic acid, 2-bromo-5-fluoro-3-nitro-, methyl ester
• 328547-12-2
• MFCD12172980
• methyl2-bromo-5-fluoro-3-nitrobenzoate
• PS-10488
• W16985
• SCHEMBL4017244
• AKOS009487636
• CS-0104911
• DB-370738
• Methyl 2-bromo-5-fluoro-3-nitrobenzoate

• MDL： MFCD12172980
• Inchi： 1S/C8H5BrFNO4/c1-15-8(12)5-2-4(10)3-6(7(5)9)11(13)14/h2-3H,1H3
• InChI Key： ALJLYDZKUSJQBO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(=O)OC)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.93860g/mol
• Monoisotopic Mass: 276.93860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives